Benzyl 1H-pyrrole-1-carbodithioate

• CAS: 60795-38-2

Core Science & Biosynthesis

Solubility profile of Benzyl 1H-pyrrole-1-carbodithioate in organic solvents

An In-depth Technical Guide to the Solubility Profile of Benzyl 1H-pyrrole-1-carbodithioate in Organic Solvents

This guide provides a comprehensive framework for understanding and determining the solubility of Benzyl 1H-pyrrole-1-carbodithioate in various organic solvents. The principles and methodologies outlined herein are designed to be a valuable resource for researchers, scientists, and professionals in drug development, enabling them to make informed decisions in experimental design and formulation.

Introduction: The Critical Role of Solubility in Scientific Research

Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a fundamental parameter in chemical and pharmaceutical sciences.[1][2] For a compound like Benzyl 1H-pyrrole-1-carbodithioate, understanding its solubility profile is paramount for a variety of applications, from designing synthetic routes to developing effective drug delivery systems.[1][3] An accurate assessment of solubility in different organic solvents allows for the selection of appropriate reaction media, purification techniques, and formulation excipients.[3]

Theoretical Framework: Predicting Solubility Behavior

The solubility of a compound is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be soluble in one another.[2][4] The key factors influencing the solubility of Benzyl 1H-pyrrole-1-carbodithioate are its molecular structure and the physicochemical properties of the organic solvents.

Molecular Structure of Benzyl 1H-pyrrole-1-carbodithioate:

• Pyrrole Ring: A five-membered aromatic heterocyclic ring containing a nitrogen atom.

• Carbodithioate Group (-CS2-): A functional group containing two sulfur atoms.

• Benzyl Group (C6H5CH2-): A phenyl group attached to a methylene bridge.

The presence of the pyrrole ring and the carbodithioate group introduces some polarity to the molecule. However, the benzyl group and the overall carbon skeleton contribute to its nonpolar character. Therefore, Benzyl 1H-pyrrole-1-carbodithioate is expected to exhibit a range of solubilities in organic solvents depending on their polarity.

The Influence of Solvent Properties

The choice of solvent is critical in determining the solubility of a solute. Key solvent properties to consider include:

• Polarity: A measure of the distribution of electron density in a molecule. Polar solvents have a significant separation of charge, while nonpolar solvents have a more even distribution. The polarity of common organic solvents can be found in various resources.[5][6][7][8]

• Hydrogen Bonding: The ability of a solvent to donate or accept hydrogen atoms in the formation of hydrogen bonds. This is a strong type of intermolecular force that can significantly impact solubility.[9][10][11][12][13]

• Dielectric Constant: A measure of a solvent's ability to separate ions.

Based on these principles, a preliminary prediction of the solubility of Benzyl 1H-pyrrole-1-carbodithioate in a selection of organic solvents can be made.

Experimental Determination of Solubility: A Step-by-Step Guide

While theoretical predictions are useful, experimental determination remains the gold standard for accurately assessing solubility. The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound.[4][14][15][16][17]

The Shake-Flask Method

This method involves equilibrating an excess amount of the solid compound with a known volume of the solvent at a constant temperature.[4][14][15]

Protocol:

• Preparation: Add an excess amount of Benzyl 1H-pyrrole-1-carbodithioate to a series of vials, each containing a different organic solvent of interest.

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[4]

• Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation followed by filtration through a chemically inert syringe filter (e.g., PTFE).[4][18]

• Quantification: Analyze the concentration of Benzyl 1H-pyrrole-1-carbodithioate in the clear filtrate using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.[4][18][19][20]

Analytical Quantification: HPLC Method

HPLC is a highly sensitive and accurate method for determining the concentration of a compound in a solution.[4][18][19]

Protocol:

• Standard Preparation: Prepare a series of standard solutions of Benzyl 1H-pyrrole-1-carbodithioate of known concentrations in a suitable solvent.[18][19]

• Calibration Curve: Inject the standard solutions into the HPLC system and generate a calibration curve by plotting the peak area against the concentration.[4][19]

• Sample Analysis: Inject the filtered saturated solutions into the HPLC system and determine the peak area.

• Concentration Calculation: Use the calibration curve to calculate the concentration of Benzyl 1H-pyrrole-1-carbodithioate in the saturated solutions.[19]

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: Predicted and Experimentally Determined Solubility of Benzyl 1H-pyrrole-1-carbodithioate in Various Organic Solvents at 25 °C

Organic Solvent	Polarity Index	Predicted Solubility	Experimentally Determined Solubility (mg/mL)
Hexane	0.1	Low	To be determined
Toluene	2.4	Moderate	To be determined
Dichloromethane	3.1	Moderate-High	To be determined
Acetone	5.1	High	To be determined
Ethanol	4.3	Moderate	To be determined
Methanol	5.1	Moderate-High	To be determined
Acetonitrile	5.8	High	To be determined
Dimethyl Sulfoxide (DMSO)	7.2	Very High	To be determined

Note: The predicted solubility is a qualitative assessment based on the principles of "like dissolves like." The experimentally determined values will provide a quantitative measure.

Visualizing the Experimental Workflow

A clear visual representation of the experimental workflow can aid in understanding the process.

Workflow for determining the solubility of Benzyl 1H-pyrrole-1-carbodithioate.

Conclusion and Future Directions

This technical guide has provided a comprehensive overview of the theoretical principles and experimental methodologies for determining the solubility profile of Benzyl 1H-pyrrole-1-carbodithioate in organic solvents. By following the outlined protocols, researchers can obtain reliable and accurate data to guide their scientific endeavors.

Future work could involve expanding the range of organic solvents tested, investigating the effect of temperature on solubility, and exploring the use of computational models to predict solubility with greater accuracy.[3][21][22]

References

• PharmaGuru. (2025, March 26). How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes.
• ChemRxiv. (2025). Predicting aqueous and organic solubilities with machine learning: a workflow for identifying organic co-solvents.
• Nguyen, B., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water.
• Wang, J., et al. (n.d.).
• Benchchem. (2025). General Experimental Protocol for Determining Solubility.
• Poongavanam, V., et al. (n.d.). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews.
• RSC Publishing. (n.d.). Hydrogen bonding properties of non-polar solvents.
• Saleh, S. F. (2023, April 5). How to measure solubility for drugs in oils/emulsions?
• Journal of the American Chemical Society. (2022, June 10).
• Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
• BioAssay Systems. (n.d.). Shake Flask Method Summary The solubility of a drug compound plays a significant role in absorption and i.
• Enamine. (n.d.). Shake-Flask Solubility Assay.
• ResearchGate. (n.d.). Hydrogen-Bonding Interactions in Polymer–Organic Solvent Mixtures.
• Pharmaceutical Sciences. (2024, February 15).
• Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS.
• Pan, L., et al. (2001, April 15). Comparison of chromatographic and spectroscopic methods used to rank compounds for aqueous solubility. PubMed.
• Slideshare. (n.d.). solubility experimental methods.pptx.
• ResearchGate. (n.d.). Good laboratory practice of equilibrium solubility measurement.
• (n.d.). Experimental and Computational Methods Pertaining to Drug Solubility.
• Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery.
• PMC. (n.d.).
• Baka, E. (2011). [Good laboratory practice of equilibrium solubility measurement]. PubMed.
• (n.d.). Polarity of Solvents.
• Analytical Chemistry - ACS Publications. (2009, March 24).
• Sigma-Aldrich. (n.d.).
• Lund University Publications. (n.d.).
• Shodex HPLC Columns and Standards. (n.d.). Polarities of Solvents.
• Frontiers. (2021, August 23). Hydrogen-Bonded Conjugated Materials and Their Application in Organic Field-Effect Transistors.
• ACS Publications. (2022, May 31). Hydrogen-Bonding Interactions in Polymer–Organic Solvent Mixtures.
• Biorelevant.com. (n.d.). Solubility Check in FaSSIF FeSSIF by HPLC.
• (n.d.). Polarity Index.
• Journal of Analytical Sciences, Methods and Instrumentation. (n.d.). Absorption Spectroscopic Determination of Solubility of Alloxazine in Aqueous Solutions.
• PMC. (2023, July 17). Environmentally friendly stability-indicating HPLC method for the determination of isotretinoin in commercial products and solubility samples.
• Organometallics. (n.d.). Solvent-Miscibility-and-Polarity-Chart.pdf.
• PubChem. (n.d.).
• Hoye, T. R. (2022, September 8). Properties of Common Organic Solvents.
• Google Patents. (n.d.). WO2005116635A1 - Method for determining solubility of a chemical compound.
• Tentamus Group. (n.d.). GLP studies for method development.
• ICCVAM. (2003, September 24). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay.
• Biobide. (2024, February 19).
• MDPI. (n.d.).
• PubChemLite. (n.d.).
• Sigma-Aldrich. (n.d.).

Sources

• 1. Predictive Models of Aqueous Solubility of Organic Compounds Built on A Large Dataset of High Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. d-nb.info [d-nb.info]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. research.cbc.osu.edu [research.cbc.osu.edu]
• 6. shodex.com [shodex.com]
• 7. Polarity Index [macro.lsu.edu]
• 8. organometallics.it [organometallics.it]
• 9. Hydrogen bonding properties of non-polar solvents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Hydrogen Bond Networks in Binary Mixtures of Water and Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Hydrogen-Bonded Conjugated Materials and Their Application in Organic Field-Effect Transistors [frontiersin.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. dissolutiontech.com [dissolutiontech.com]
• 15. bioassaysys.com [bioassaysys.com]
• 16. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. researchgate.net [researchgate.net]
• 19. pharmaguru.co [pharmaguru.co]
• 20. Comparison of chromatographic and spectroscopic methods used to rank compounds for aqueous solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. chemrxiv.org [chemrxiv.org]
• 22. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Step-by-step laboratory synthesis of Benzyl 1H-pyrrole-1-carbodithioate

Application Note: Laboratory Synthesis and Validation of Benzyl 1H-pyrrole-1-carbodithioate for RAFT Polymerization

Target Audience: Polymer Chemists, Materials Scientists, and Drug Delivery Researchers Document Type: Standard Operating Procedure & Mechanistic Guide

Introduction and Mechanistic Overview

Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is a premier technique for synthesizing polymers with precisely controlled molecular weights, low dispersities, and complex architectures (e.g., block, star, and gradient copolymers)[1]. The success of a RAFT polymerization relies heavily on the selection of an appropriate Chain Transfer Agent (CTA).

Benzyl 1H-pyrrole-1-carbodithioate (BPC) is a highly versatile dithiocarbamate-based RAFT agent. Unlike standard dithiocarbamates which are typically only effective for less activated monomers (LAMs) like vinyl acetate, pyrrole-based dithiocarbamates can control both LAMs and more activated monomers (MAMs) such as acrylates and acrylamides[2]. This unique capability arises because the lone-pair electrons on the pyrrole nitrogen are delocalized into the aromatic π -system, reducing the electron density donated to the thiocarbonyl group and tuning its reactivity to an optimal intermediate state[2].

Synthesis Pathway

The synthesis of BPC is achieved through a one-pot, three-step nucleophilic addition and alkylation sequence.

Figure 1: Reaction workflow for the synthesis of Benzyl 1H-pyrrole-1-carbodithioate.

Materials and Quantitative Parameters

Safety Considerations: This procedure utilizes Sodium Hydride (NaH), which is highly reactive with moisture and pyrophoric, and Carbon Disulfide (CS 2​ ), which is highly volatile, toxic, and extremely flammable. Benzyl bromide is a potent lachrymator. All operations must be conducted in a rigorously dry environment within a certified chemical fume hood using standard Schlenk line techniques.

Table 1: Stoichiometric Reagent Summary (Based on a 74.5 mmol scale) [3]

Reagent	Molecular Weight ( g/mol )	Equivalents	Amount	Role
Pyrrole	67.09	1.0	5.00 g (74.5 mmol)	Nucleophile precursor
Sodium Hydride (NaH)*	24.00	1.0	1.79 g (74.5 mmol)	Strong Base
Carbon Disulfide (CS 2​ )	76.14	1.0	5.67 g (74.5 mmol)	Thioacylating Agent
Benzyl Bromide	171.04	1.0	12.69 g (74.5 mmol)	Alkylating Agent
Dimethyl Sulfoxide (DMSO)	78.13	N/A	80 mL	Polar Aprotic Solvent

*Note: If using a 60% NaH dispersion in mineral oil, adjust the mass accordingly (approx. 2.98 g of the dispersion) and pre-wash with anhydrous hexanes under inert gas to remove the oil.

Step-by-Step Experimental Protocol

The following protocol is adapted from established methodologies for synthesizing pyrrole-based RAFT agents[3].

Phase 1: Deprotonation of Pyrrole

• Preparation: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and an argon/nitrogen inlet.

• Base Suspension: Introduce the NaH (1.79 g, 74.5 mmol) into the flask. Add 80 mL of anhydrous DMSO to create a rapidly stirring suspension.

• Addition: Charge the addition funnel with Pyrrole (5.00 g, 74.5 mmol). Add the pyrrole dropwise to the NaH suspension over a period of 20 minutes.

  • Causality: Dropwise addition is critical to safely manage the exothermic generation of hydrogen gas. DMSO is selected as the solvent because its polar aprotic nature poorly solvates anions, thereby maximizing the nucleophilicity of the resulting sodium pyrrolide intermediate.

• Equilibration: Stir the resulting solution at room temperature (approx. 20–25 °C) for 30 minutes to ensure complete deprotonation.

Phase 2: Thioacylation

• Cooling: Submerge the reaction flask in an ice-water bath and allow the internal temperature to drop to approximately 5 °C[3].

• CS 2​ Addition: Add Carbon Disulfide (5.67 g, 74.5 mmol) dropwise to the cooled solution.

  • Causality: CS 2​ has a boiling point of 46 °C. The nucleophilic attack of the pyrrolide anion on CS 2​ is highly exothermic. Cooling to 5 °C prevents the volatilization of CS 2​ and suppresses unwanted side reactions, ensuring high conversion to the intermediate carbodithioate salt.

• Intermediate Formation: Remove the ice bath and allow the resultant orange-brown solution to stir at room temperature for 30 minutes[3].

Phase 3: Alkylation and Workup

• Alkylation: Add Benzyl bromide (12.69 g, 74.5 mmol) dropwise to the stirring reaction mixture at room temperature.

  • Causality: The highly nucleophilic sulfur of the carbodithioate salt attacks the electrophilic benzylic carbon via an S N​ 2 mechanism, displacing the bromide ion and forming the stable dithiocarbamate ester.

• Propagation: Allow the solution to stir overnight (approx. 12–16 hours) at room temperature to ensure complete conversion[3].

• Quenching & Extraction: Quench the reaction by slowly pouring the mixture into 200 mL of ice-cold distilled water. Extract the aqueous mixture with Diethyl Ether or Ethyl Acetate (3 x 100 mL).

• Washing: Wash the combined organic layers with water (3 x 100 mL) to remove residual DMSO, followed by a final wash with saturated aqueous NaCl (brine).

• Drying & Concentration: Dry the organic layer over anhydrous Magnesium Sulfate (MgSO 4​ ), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product via silica gel column chromatography (typical eluent: Hexanes/Ethyl Acetate mixtures) to yield Benzyl 1H-pyrrole-1-carbodithioate as a yellow/orange liquid or low-melting solid.

Characterization and Validation

To ensure the integrity of the CTA before utilizing it in RAFT polymerizations (e.g., for synthesizing poly(acrylic acid) or polyacrylamides[3],[4]), validate the product using 1 H NMR spectroscopy (CDCl 3​ ).

Expected Diagnostic Signals:

• Thiocarbonylthio-adjacent Methylene: A distinct singlet integrating to 2H around δ 4.50 - 4.60 ppm, corresponding to the benzylic protons (-S-CH 2​ -Ar).

• Pyrrole Ring Protons: Two characteristic multiplets integrating to 2H each, typically appearing around δ 6.30 ppm (protons at the 3,4-positions) and δ 7.60 ppm (protons at the 2,5-positions, shifted downfield due to the adjacent electron-withdrawing carbodithioate group).

• Aromatic Protons: A multiplet integrating to 5H between δ 7.20 - 7.40 ppm, corresponding to the benzyl aromatic ring.

Physical Properties: The pure compound should exhibit a refractive index of approximately n20/D​ 1.678 and a density of 1.186 g/mL at 25 °C.

Sources

• 1. wlv.openrepository.com [wlv.openrepository.com]
• 2. researchgate.net [researchgate.net]
• 3. kinampark.com [kinampark.com]
• 4. pubs.acs.org [pubs.acs.org]

Optimal reaction temperature for Benzyl 1H-pyrrole-1-carbodithioate mediated polymerization

Topic: Optimal Reaction Temperature for Benzyl 1H-pyrrole-1-carbodithioate Mediated Polymerization

For: Researchers, Scientists, and Drug Development Professionals

Introduction: Mastering Control with Benzyl 1H-pyrrole-1-carbodithioate

Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization stands as a premier technique for synthesizing polymers with precisely defined architectures, molecular weights, and narrow molecular weight distributions (low dispersity, Đ).[1][2] The choice of the RAFT agent, or Chain Transfer Agent (CTA), is paramount to the success of the polymerization, as it governs the equilibrium between active (propagating) and dormant species that is the hallmark of RAFT.[2][3]

Benzyl 1H-pyrrole-1-carbodithioate is a versatile dithiocarbamate-class RAFT agent. Its unique electronic structure makes it highly effective for controlling the polymerization of a broad spectrum of monomers, including both "more activated monomers" (MAMs) like styrenes and acrylates, and "less activated monomers" (LAMs) such as vinyl esters and vinyl amides.[4] This versatility makes it a valuable tool for creating complex architectures like block copolymers from disparate monomer families.[4] However, harnessing the full potential of this CTA requires a nuanced understanding of the reaction parameters, chief among them being temperature.

This guide provides an in-depth analysis of the role of temperature in polymerizations mediated by Benzyl 1H-pyrrole-1-carbodithioate, offering field-proven insights and detailed protocols to ensure reproducible, high-fidelity results.

The Decisive Role of Temperature in RAFT Polymerization

Temperature is not merely a parameter to accelerate reaction times; it is a critical control element that directly influences every kinetic event in the RAFT process. An optimal temperature establishes a delicate balance between initiation, propagation, and the RAFT equilibrium, while minimizing side reactions.

Key Temperature-Dependent Processes:

• Initiator Decomposition: The polymerization is kick-started by radicals generated from a thermal initiator (e.g., AIBN, V-601). The rate of decomposition is strictly temperature-dependent. The chosen temperature must provide a slow, continuous supply of radicals throughout the reaction. Too high a temperature will cause rapid, early-stage decomposition, leading to a high initial concentration of radicals that can result in irreversible termination and a loss of "living" character.

• Rate of Propagation (kp): Monomer addition to the growing polymer chain is an exothermic process with its own temperature-dependent rate constant (kp). Higher temperatures increase the propagation rate.

• RAFT Equilibrium: The core of RAFT control lies in the reversible addition of a propagating radical (Pn•) to the CTA (or dormant polymer chain) and the subsequent fragmentation of the intermediate radical. Temperature influences the rate constants for both addition (kadd) and fragmentation (kfrag). For effective control, fragmentation must be fast relative to propagation. If the temperature is too low, the intermediate radical may be too stable, slowing down the exchange and broadening the molecular weight distribution.

• CTA Stability: RAFT agents, particularly dithiocarbamates, have finite thermal stability.[5][6] Exceeding the thermal tolerance of Benzyl 1H-pyrrole-1-carbodithioate can lead to its decomposition through pathways like β-elimination or homolysis, which terminates the controlled process.[6]

Therefore, the "optimal" temperature is a window where the initiator provides a steady flux of radicals, the RAFT equilibrium is rapid and dynamic, and the CTA remains stable for the duration of the experiment.

Recommended Temperature Range and Considerations

Based on kinetic studies and established protocols, the optimal temperature range for polymerizations mediated by Benzyl 1H-pyrrole-1-carbodithioate is typically between 60°C and 80°C .

• For N-isopropylacrylamide (NIPAAm): A temperature of 60°C has been successfully employed, yielding polymers with narrow molecular weight distributions.[4][7] This temperature is high enough to achieve a reasonable rate with common initiators like AIBN while being gentle enough to preserve the CTA's integrity.

• For Styrene and Acrylates: Temperatures in the range of 70°C to 80°C are often suitable.[8] Styrene polymerization, in particular, benefits from slightly higher temperatures to ensure efficient fragmentation of the RAFT intermediate.

Table 1: Representative Reaction Conditions and Outcomes

Monomer	CTA	Initiator	Temp (°C)	[M]0:[CTA]0:[I]0	Time (h)	Conversion (%)	Mn, GPC ( g/mol )	Dispersity (Đ)	Reference
N-isopropylacrylamide	Benzyl 1H-pyrrole-1-carbodithioate	AIBN	60	Varies	4-24	>90	Controlled	< 1.20	[4]
Styrene	3,5-Dimethyl-1H-pyrazole-1-carbodithioate	AIBN	80	300:3:1	48	~50	Controlled	< 1.15	[8][9]
Methyl Acrylate	3,5-Dimethyl-1H-pyrazole-1-carbodithioate	AIBN	60	200:1:0.2	4	>95	Controlled	< 1.10	[9]

*Data for a structurally similar pyrazole-based dithiocarbamate is included to demonstrate typical conditions for these monomers, as they exhibit comparable reactivity.

Experimental Workflow & Protocol

This section provides a detailed, self-validating protocol for the polymerization of N-isopropylacrylamide (NIPAAm) using Benzyl 1H-pyrrole-1-carbodithioate. The principles are broadly applicable to other monomers.

Diagram: Experimental Workflow

Caption: General workflow for RAFT polymerization.

Protocol: Polymerization of N-isopropylacrylamide (NIPAAm)

Objective: To synthesize poly(N-isopropylacrylamide) with a target molecular weight and low dispersity.

Materials:

• N-isopropylacrylamide (NIPAAm), recrystallized

• Benzyl 1H-pyrrole-1-carbodithioate (CTA) [CAS: 60795-38-2][10]

• 2,2'-Azobis(2-methylpropionitrile) (AIBN), recrystallized

• 1,4-Dioxane, anhydrous

• Hexane or Diethyl Ether, cold

• Nitrogen or Argon gas (high purity)

Equipment:

• Schlenk flask with a magnetic stir bar

• Rubber septum

• Schlenk line or manifold for inert gas and vacuum

• Thermostatically controlled oil bath

• Syringes and needles

Procedure:

• Reagent Calculation:

  • Causality: The ratio of monomer to CTA ([M]0/[CTA]0) primarily determines the target degree of polymerization (and thus molecular weight). The ratio of CTA to initiator ([CTA]0/[I]0) should be high (e.g., 3:1 to 10:1) to ensure that most chains are "living" and to minimize chains created by the initiator alone, which would broaden the dispersity.

  • Example: For a target degree of polymerization (DP) of 100 and a [CTA]0/[I]0 ratio of 5:

    • NIPAAm (113.16 g/mol ): 1.132 g (10 mmol)

    • CTA (233.35 g/mol ): 23.3 mg (0.1 mmol)

    • AIBN (164.21 g/mol ): 3.3 mg (0.02 mmol)

    • 1,4-Dioxane: 5 mL

• Reaction Setup:

  • Add the calculated amounts of NIPAAm, Benzyl 1H-pyrrole-1-carbodithioate, AIBN, and a magnetic stir bar to a dry Schlenk flask.

  • Seal the flask with a rubber septum.

• Degassing (Critical Step):

  • Causality: Oxygen is a radical scavenger that inhibits polymerization. Its thorough removal is essential for the reaction to proceed in a controlled manner.

  • Connect the flask to a Schlenk line.

  • Freeze the mixture using a liquid nitrogen bath.

  • Once frozen solid, apply a high vacuum for 10-15 minutes.

  • Close the flask to the vacuum and thaw the mixture under a positive pressure of inert gas (e.g., Nitrogen).

  • Repeat this freeze-pump-thaw cycle at least three times.

• Polymerization:

  • After the final thaw, backfill the flask with inert gas.

  • Immerse the flask in a pre-heated oil bath set to 60°C .

  • Begin vigorous stirring. The reaction is typically run for 4 to 24 hours, depending on the target conversion.

  • Self-Validation: To monitor kinetics, aliquots can be withdrawn periodically via a degassed syringe for analysis by 1H NMR (to determine monomer conversion) and GPC (to track molecular weight evolution and dispersity). A linear increase in molecular weight with conversion and sustained low dispersity (Đ < 1.2) confirms the "living" nature of the polymerization.

• Quenching and Purification:

  • To stop the reaction, remove the flask from the oil bath and cool it in an ice bath. Exposing the solution to air will quench the polymerization by reacting with the radical species.

  • Dilute the viscous solution with a small amount of dioxane if necessary.

  • Precipitate the polymer by slowly adding the reaction mixture dropwise into a large volume of cold, stirring non-solvent (e.g., hexane or diethyl ether).

  • Collect the precipitated polymer by filtration and dry it in a vacuum oven at room temperature until a constant weight is achieved.

Mechanism of Action: The RAFT Equilibrium

The control exerted by Benzyl 1H-pyrrole-1-carbodithioate stems from the rapid equilibrium between a small number of active, propagating chains and a large population of dormant chains. Temperature is a key factor in ensuring this equilibrium is dynamic.

Caption: The core RAFT equilibrium mechanism.

References

• De Brouwer, H. et al. Benzyl and cumyl dithiocarbamates as chain transfer agents in the RAFT polymerization of N-isopropylacrylamide. In situ FT-NIR and MALDI-TOF MS investigation. Available from: [Link]

• Moad, G. et al. Kinetics and Mechanism of RAFT Polymerization. Advances in Controlled/Living Radical Polymerization. Available from: [Link]

• Schilli, C. et al. RAFT POLYMERIZATION OF POLY(BUTYL ACRYLATE) HOMOPOLYMERS AND BLOCK COPOLYMERS: KINETICS AND PRESSURE-SENSITIVE ADHESIVE CHARACTE. UNCW. Available from: [Link]

• D'hooge, D. R. & Barner-Kowollik, C. The importance of kinetic modeling for understanding and designing RAFT polymerizations. Macromolecules. Available from: [Link]

• Corrigan, N. et al. Kinetic investigation of photoiniferter-RAFT polymerization in continuous flow using inline NMR analysis. Polymer Chemistry. Available from: [Link]

• Kuznetsov, V. L. et al. Synthesis and Study of Thermoresponsive Amphiphilic Copolymers via RAFT Polymerization. Polymers. Available from: [Link]

• Konkolewicz, D. et al. Ambient Temperature Polymerization of Styrene by Single Electron Transfer Initiation, Followed by Reversible Addition Fragmentation Chain Transfer Control. ACS Macro Letters. Available from: [Link]

• Gody, G. et al. RAFT-Based Polymers for Click Reactions. Polymers. Available from: [Link]

• Junkers, T. Efficient Switching of RAFT to Hydroxyl Capped Polymers as a Versatile Scaffold for Block Copolymer Synthesis. Karlsruhe Institute of Technology. Available from: [Link]

• Zhang, Z. et al. Recent Advances in RAFT Polymerization: Novel Initiation Mechanisms and Optoelectronic Applications. Polymers. Available from: [Link]

• Scherer, M. et al. Surfactant-Free RAFT Emulsion Polymerization of Styrene Using Thermoresponsive macroRAFT Agents: Towards Smart Well-Defined Block Copolymers with High Molecular Weights. Polymers. Available from: [Link]

• Rolland, M. et al. Low temperature thermal RAFT depolymerization: the effect of Z-group substituents on molecular weight control and yield. Chemical Science. Available from: [Link]

• Zhou, Y. et al. Dependence of Thermal Stability on Molecular Structure of RAFT/MADIX Agents: A Kinetic and Mechanistic Study. Macromolecules. Available from: [Link]

• Herfurth, C. Novel Precursors for Polymer-Protein Conjugate Synthesis via Reversible Addition-Fragmentation Chain Transfer Polymerization. Uppsala University. Available from: [Link]

• LibreTexts Chemistry. 2.10: Living Radical Polymerization- RAFT. Available from: [Link]

• Schultze, C. et al. Linear polyglycerol-based copolymers with tunable thermoresponsive behavior. Polymer Chemistry. Available from: [Link]

• Grignard, B. et al. RAFT solution copolymerization of styrene and 1,3-butadiene and its application as a tool for block copolymer preparation. New Journal of Chemistry. Available from: [Link]

• Boron Molecular. RAFT General Procedures. Available from: [Link]

• Wang, Y. et al. Enzymatic synthesis of novel pyrrole esters and their thermal stability. Scientific Reports. Available from: [Link]

• Keddie, D. J. et al. Dithiocarbamate RAFT agents with broad applicability – the 3,5-dimethyl-1H-pyrazole-1-carbodithioates. Polymer Chemistry. Available from: [Link]

• Abdollahi, H. & Sazgarnia, A. Kinetics and mechanism of pyrrole chemical polymerization. ResearchGate. Available from: [Link]

• Sugihara, S. et al. Design of Dithiobenzoate RAFT Agent Bearing Hydroxyl Groups and Its Application in RAFT Polymerization for Telechelic Diol Polymers. Polymers. Available from: [Link]

• Lieder, R. et al. Optimization of Critical Parameters for Carbodiimide Mediated Production of Highly Modified Chitosan. Polymers. Available from: [Link]

Sources

• 1. The importance of kinetic modeling for understanding and designing RAFT polymerizations - Advanced Science News [advancedsciencenews.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Recent Advances in RAFT Polymerization: Novel Initiation Mechanisms and Optoelectronic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. RAFT-Based Polymers for Click Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Macromolekulare Chemie II: Research: Novel Precursors for Polymer-Protein Conjugate ... [chemie.uni-bayreuth.de]
• 8. Synthesis and Study of Thermoresponsive Amphiphilic Copolymers via RAFT Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dithiocarbamate RAFT agents with broad applicability – the 3,5-dimethyl-1H-pyrazole-1-carbodithioates - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Benzyl 1H-pyrrole-1-carbodithioate 97 HPLC 60795-38-2 [sigmaaldrich.com]

Application Note: Molar Ratio Optimization and Protocol for RAFT Polymerization Using Benzyl 1H-pyrrole-1-carbodithioate

Introduction & Mechanistic Grounding

Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is a highly versatile controlled radical polymerization (CRP) technique that enables the synthesis of polymers with predetermined molecular weights, narrow dispersities ( ), and complex architectures[1]. The success of a RAFT polymerization relies fundamentally on the selection of an appropriate Chain Transfer Agent (CTA) that matches the reactivity of the propagating monomer radical.

Benzyl 1H-pyrrole-1-carbodithioate (CAS: 60795-38-2) is a specialized dithiocarbamate RAFT agent. Unlike standard N,N-dialkyl dithiocarbamates, the nitrogen lone pair in the pyrrole derivative is delocalized into the aromatic pyrrole ring.

• The Causality of Selection: This delocalization significantly reduces the electron density on the nitrogen atom, preventing it from excessively donating electron density to the thiocarbonyl (C=S) group. Consequently, the C=S bond remains highly reactive towards radical addition. This specific electronic tuning makes Benzyl 1H-pyrrole-1-carbodithioate exceptionally well-suited for controlling Less Activated Monomers (LAMs) , such as vinyl esters (e.g., vinyl acetate) and vinyl amides (e.g., N-vinylpyrrolidone), where the highly reactive propagating radicals would otherwise undergo irreversible termination or retardation with overly stabilizing CTAs[1].

Logical flow of the RAFT polymerization mechanism.

The Mathematics of RAFT: Calculating the Molar Ratio

To achieve precise control over the polymer architecture, the stoichiometry of the reaction must be rigorously calculated. The molar ratio is defined as [M]0​:[CTA]0​:[I]0​ , representing the initial concentrations of Monomer, CTA, and Initiator, respectively[2].

Determining the Monomer to CTA Ratio ( [M]0​/[CTA]0​ )

The CTA acts as the "seed" for dormant polymer chains. In an ideal RAFT process, one CTA molecule generates exactly one polymer chain. The theoretical number-average molecular weight ( Mn,th​ ) is dictated by the ratio of monomer consumed to the initial CTA concentration[3]:

Mn,th​=([CTA]0​[M]0​​×p×MM​)+MCTA​

Where:

• p = Fractional monomer conversion (e.g., 0.80 for 80% conversion).

• MM​ = Molecular weight of the monomer.

• MCTA​ = Molecular weight of Benzyl 1H-pyrrole-1-carbodithioate (233.35 g/mol ).

Calculation Example for Poly(vinyl acetate): To target an Mn​ of 10,000 g/mol at 80% conversion using Vinyl Acetate ( MM​ = 86.09 g/mol ):

• 10,000=([CTA]0​[M]0​​×0.80×86.09)+233.35

• 9,766.65=[CTA]0​[M]0​​×68.872

• [M]0​/[CTA]0​≈142

Determining the CTA to Initiator Ratio ( [CTA]0​/[I]0​ )

The initiator (e.g., AIBN or V-70) continuously generates radicals to drive the reaction forward. However, every radical generated by the initiator eventually leads to a "dead" (non-living) polymer chain via bimolecular termination.

• The Causality of the Ratio: To maintain high "livingness" (a high fraction of end-functionalized dormant chains capable of chain extension), the number of CTA molecules must vastly outnumber the number of radicals generated[4]. A standard [CTA]0​/[I]0​ ratio is between 5:1 and 10:1 [5]. Lower ratios (e.g., 2:1) increase the polymerization rate but sacrifice livingness, while higher ratios (e.g., 20:1) maximize livingness but can severely retard the reaction rate.

Quantitative Data: Target Molar Ratios for LAMs

The following table summarizes optimized starting molar ratios for Benzyl 1H-pyrrole-1-carbodithioate across common LAMs to achieve varying target molecular weights at an assumed 80% conversion.

Target Mn​ ( g/mol )	Monomer ( MM​ )	[M]0​:[CTA]0​ Ratio	[CTA]0​:[I]0​ Ratio	Final Molar Ratio [M]0​:[CTA]0​:[I]0​
5,000	Vinyl Acetate (86.09)	69 : 1	10 : 1	69 : 1 : 0.1
10,000	Vinyl Acetate (86.09)	142 : 1	10 : 1	142 : 1 : 0.1
20,000	Vinyl Acetate (86.09)	287 : 1	5 : 1	287 : 1 : 0.2
10,000	N-Vinylpyrrolidone (111.14)	110 : 1	10 : 1	110 : 1 : 0.1
25,000	N-Vinylpyrrolidone (111.14)	279 : 1	5 : 1	279 : 1 : 0.2

Self-Validating Experimental Protocol

This protocol describes the solution polymerization of Vinyl Acetate (VAc) using Benzyl 1H-pyrrole-1-carbodithioate. The system is designed to be self-validating : the success of the living polymerization is proven by mathematically reconciling the post-reaction NMR conversion data with the GPC molecular weight data.

Reagents & Materials

• Monomer: Vinyl Acetate (VAc), passed through a basic alumina column to remove inhibitors.

• CTA: Benzyl 1H-pyrrole-1-carbodithioate.

• Initiator: 2,2′-Azobis(2-methylpropionitrile) (AIBN), recrystallized from methanol.

• Solvent: Anisole or Toluene (anhydrous).

Step-by-step workflow for RAFT polymerization setup and validation.

Step-by-Step Methodology

Step 1: Master Mix Preparation

• Based on the 10,000 g/mol target (Ratio 142 : 1 : 0.1), weigh 2.00 g (23.2 mmol) of purified VAc into a clean 10 mL Schlenk tube.

• Add 38.2 mg (0.163 mmol) of Benzyl 1H-pyrrole-1-carbodithioate.

• Add 2.68 mg (0.0163 mmol) of AIBN. (Tip: Use a stock solution of AIBN in solvent for precise micro-dosing).

• Add 2.0 mL of anhydrous anisole (acts as an internal standard for NMR conversion tracking and solvent).

Step 2: Deoxygenation (Freeze-Pump-Thaw) Causality: Oxygen is a potent radical scavenger that will induce unpredictable inhibition periods and dead polymer formation.

• Submerge the Schlenk tube in liquid nitrogen until the mixture is completely frozen.

• Open the stopcock to a high vacuum for 5 minutes.

• Close the stopcock and thaw the mixture in a room-temperature water bath to release dissolved gases.

• Repeat this cycle strictly three times. Backfill with ultra-pure Argon or Nitrogen on the final thaw.

Step 3: Polymerization

• Immerse the sealed Schlenk tube in a pre-heated oil bath set to 65 °C.

• Allow the reaction to proceed under magnetic stirring for 12–16 hours.

Step 4: Quenching and Purification

• Terminate the reaction by rapidly cooling the tube in an ice-water bath and exposing the solution to air (oxygen quenches the radicals).

• Take a 50 µL aliquot for 1 H NMR analysis to determine actual conversion ( pNMR​ ).

• Precipitate the remaining polymer solution dropwise into a large excess (10x volume) of cold hexane.

• Recover the pale-yellow polymer via centrifugation and dry under vacuum at 40 °C to constant weight.

System Validation Loop

To verify the trustworthiness of the RAFT control, execute the following validation loop:

• Calculate pNMR​ : Integrate the residual vinyl protons of VAc against the aromatic protons of the anisole internal standard to calculate the exact fractional conversion.

• Calculate Mn,NMR​ : Plug pNMR​ back into the theoretical equation: Mn,NMR​=(142×pNMR​×86.09)+233.35 .

• Compare with GPC: Analyze the purified polymer via Gel Permeation Chromatography (GPC) calibrated with polystyrene standards to obtain Mn,GPC​ and Dispersity ( ).

• Validation Criteria: If Mn,NMR​≈Mn,GPC​ (within 10-15% error) and , the system is validated as a highly controlled living polymerization.

References

• RAFT General Procedures. Boron Molecular. Available at: [Link]

• 50th Anniversary Perspective: RAFT Polymerization—A User Guide. Macromolecules (ACS Publications). Available at:[Link]

• A guide to the synthesis of block copolymers using reversible-addition fragmentation chain transfer (RAFT) polymerization. Open Repository. Available at:[Link]

• Synthesis and applications of new hydrophilic aldehyde-functional methacrylic polymers. White Rose eTheses Online. Available at:[Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. boronmolecular.com [boronmolecular.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. wlv.openrepository.com [wlv.openrepository.com]
• 5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Technical Notes & Optimization

Technical Support Center: Benzyl 1H-pyrrole-1-carbodithioate Stability &amp; Troubleshooting

Welcome to the Technical Support Center for Benzyl 1H-pyrrole-1-carbodithioate (CAS: 60795-38-2). As a highly effective Reversible Addition-Fragmentation chain Transfer (RAFT) agent, this compound is specifically tailored for the controlled radical polymerization of less activated monomers (LAMs), such as vinyl esters and vinyl amides.

However, the very reactivity that makes the thiocarbonylthio ( C=S ) group effective in mediating radical polymerization also makes it highly susceptible to environmental degradation. This guide provides drug development professionals and polymer chemists with field-proven, mechanistically grounded protocols to prevent degradation during long-term storage, alongside advanced troubleshooting matrices.

Part 1: Mechanistic Causality of Degradation

To effectively store Benzyl 1H-pyrrole-1-carbodithioate, one must understand the thermodynamic and kinetic vulnerabilities of the dithiocarbamate derivative framework. The compound degrades primarily through four distinct pathways when exposed to suboptimal conditions[1][2][3].

Caption: Mechanistic degradation pathways of Benzyl 1H-pyrrole-1-carbodithioate under improper storage conditions.

Quantitative Storage Parameters

The following table summarizes the critical thresholds for storage to prevent the activation of the aforementioned degradation pathways.

Parameter	Optimal Condition	Critical Threshold	Causality / Consequence of Deviation
Temperature	2–8 °C	> 25 °C	Triggers thermal homolysis of the C-S bond or Chugaev-type elimination, destroying the chain transfer capability[2].
Atmosphere	Inert (Argon/N₂)	Ambient Air (O₂/H₂O)	Atmospheric moisture catalyzes nucleophilic attack on the C=S bond, leading to hydrolytic cleavage and amide formation[1].
Light Exposure	Total Darkness	Ambient Lab Light	Induces photolytic cleavage of the thiocarbonylthio group, leading to irreversible radical coupling[3].
Container	Amber Glass	Clear Plastic/Glass	UV penetration causes degradation; plasticizers from non-glass containers can leach into the liquid agent.

Part 2: Self-Validating Storage & Handling Protocol

To ensure absolute scientific integrity, do not store the RAFT agent in its original bulk container after the first opening. Repeated exposure to ambient air introduces cumulative moisture and oxygen. Instead, utilize the following self-validating aliquoting workflow.

Caption: Step-by-step self-validating workflow for the long-term storage of RAFT agents.

Step-by-Step Methodology: Aliquoting and Storage

• Baseline Establishment: Upon receipt of the Benzyl 1H-pyrrole-1-carbodithioate, immediately acquire a baseline 1 H NMR spectrum (in CDCl₃) and a UV-Vis spectrum. Record the exact chemical shifts and the absorbance maximum of the n→π∗ transition (typically around 300-400 nm for dithiocarbamates).

• Inert Environment Preparation: Transfer the bulk bottle to a glove box filled with high-purity Argon or Nitrogen. If a glove box is unavailable, use a Schlenk line to continuously flush the headspace of the receiving vials with Argon.

• Aliquoting: Dispense the liquid RAFT agent into single-use, pre-dried amber glass vials. Causality: Single-use aliquots prevent the repeated introduction of atmospheric moisture that drives hydrolytic degradation[1].

• Sealing: Cap the vials tightly using PTFE-lined septa. Avoid standard rubber septa, which are permeable to oxygen over long durations. Wrap the caps tightly with Parafilm.

• Desiccated Cold Storage: Place the sealed vials inside a secondary container filled with indicating silica gel (desiccant). Store this container in a dedicated chemical refrigerator at 2–8 °C.

• Pre-Use Verification (The Validation Loop): Before using an aliquot for a polymerization experiment, visually inspect the liquid and run a rapid UV-Vis scan. Compare it against the baseline established in Step 1. If the spectra match, the storage system is validated, and the reagent is safe to use.

Part 3: Troubleshooting Guides & FAQs

Q1: My Benzyl 1H-pyrrole-1-carbodithioate has changed from a pale yellow liquid to completely colorless. Can I still use it for my RAFT polymerization? A1: No. The characteristic yellow color of the RAFT agent is directly attributed to the intact thiocarbonylthio ( C=S ) chromophore. A transition to a colorless state is a definitive indicator that the C=S bond has been destroyed, either through severe oxidation or hydrolytic cleavage[3]. Using this degraded agent will result in conventional, uncontrolled free-radical polymerization.

Q2: My recent polymerizations show poor control, with a high dispersity ( Đ>1.3 ) and molecular weights that do not match theoretical targets. What is the mechanistic cause? A2: Poor polymerization control is the primary symptom of RAFT agent degradation. When Benzyl 1H-pyrrole-1-carbodithioate undergoes hydrolysis, it forms amide adducts and loses its living character[1]. Because these degradation products possess drastically reduced chain transfer coefficients, the delicate addition-fragmentation equilibrium is disrupted, leading to a high radical flux, irreversible termination events, and consequently, high dispersity[3].

Q3: How can I definitively detect early-stage degradation before it ruins an expensive block-copolymer synthesis? A3: Rely on 1 H NMR spectroscopy. If the RAFT agent has undergone hydrolysis, you will observe the emergence of new carbonyl peaks in the 13 C NMR, or shifts in the 1 H NMR corresponding to the benzyl CH2​ protons (normally found around 4.5 ppm) as the chemical environment changes from a carbodithioate to an amide or thiol derivative[1][3]. If these descendant species are detected, the batch must be discarded or rigorously purified via column chromatography before use.

Q4: Is it safe to store the RAFT agent in a standard freezer (-20 °C) rather than a refrigerator (2-8 °C) to further halt degradation? A4: While lower temperatures generally decrease the kinetic rate of degradation, freezing can introduce risks if the compound crystallizes or if condensation forms rapidly upon bringing the vial back to room temperature. If stored at -20 °C, you must allow the sealed vial to equilibrate to room temperature inside a desiccator before opening. Opening a cold vial immediately exposes it to atmospheric moisture, which condenses directly into the reagent and rapidly accelerates hydrolysis[1]. The manufacturer's recommended storage temperature is 2-8 °C.

References

• Fuchs, A. V., & Thurecht, K. J. "Stability of Trithiocarbonate RAFT Agents Containing Both a Cyano and a Carboxylic Acid Functional Group". ACS Macro Letters, 2017, 6(3), 287-291. Available at:[Link]

• Stenzel, M. H., et al. "Stability of star-shaped RAFT polystyrenes under mechanical and thermal stress". Polymer Chemistry, Royal Society of Chemistry, 2014. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Stability of star-shaped RAFT polystyrenes under mechanical and thermal stress - Polymer Chemistry (RSC Publishing) DOI:10.1039/C4PY00484A [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Moisture Sensitivity with Benzyl 1H-pyrrole-1-carbodithioate

Prepared by: The Office of the Senior Application Scientist

Welcome to the dedicated technical support guide for Benzyl 1H-pyrrole-1-carbodithioate. This resource is designed for researchers, chemists, and drug development professionals to provide expert guidance on the handling and use of this valuable synthetic intermediate, with a specific focus on mitigating its inherent moisture sensitivity. Our goal is to empower you with the knowledge to achieve consistent, reliable, and successful experimental outcomes.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the properties and handling of Benzyl 1H-pyrrole-1-carbodithioate.

Q1: What is Benzyl 1H-pyrrole-1-carbodithioate and what is it used for?

Benzyl 1H-pyrrole-1-carbodithioate is an organosulfur compound featuring a pyrrole ring linked to a carbodithioate group, with a benzyl ester.[1][2] Its chemical formula is C₁₂H₁₁NS₂.[1][3] It is primarily used in organic synthesis, notably as a Reversible Addition-Fragmentation chain Transfer (RAFT) agent for the controlled polymerization of vinyl esters and vinyl amides.[2] The pyrrole moiety is a significant scaffold in many biologically active compounds and pharmaceuticals, making this reagent a valuable building block in medicinal chemistry.[4]

Q2: Why is this compound so sensitive to moisture?

The moisture sensitivity of Benzyl 1H-pyrrole-1-carbodithioate stems from the dithiocarbamate functional group. Dithiocarbamates are known to be unstable in the presence of water, especially under acidic conditions, and can undergo hydrolysis.[5][6][7] The presence of water can lead to the decomposition of the molecule, breaking it down into carbon disulfide (CS₂) and the corresponding amine (in this case, pyrrole).[6][7][8] This degradation not only consumes the starting material but can also introduce impurities that complicate your reaction and purification steps.

Q3: What are the visible signs of degradation due to moisture?

Degradation of dithiocarbamate solutions can manifest in several ways. You might observe:

• Cloudiness or precipitation: The compound may appear cloudy or form a precipitate upon exposure to moisture or acidic conditions.[5]

• Color change: A noticeable change in color, such as yellowing, can indicate oxidation or the formation of degradation byproducts.[5]

• Inconsistent results: The most critical sign is often poor or irreproducible yields in your experiments, indicating that the concentration of the active reagent has decreased.[5][9]

Q4: How should I properly store Benzyl 1H-pyrrole-1-carbodithioate?

To ensure the longevity and reactivity of the compound, proper storage is critical. It should be stored at 2-8°C under an inert atmosphere (e.g., nitrogen or argon).[2][10] The container should be tightly sealed to prevent the ingress of atmospheric moisture. For long-term storage, consider using a desiccator or a glovebox.[11][12]

Q5: Can I use this reagent in reactions involving water or protic solvents?

Generally, it is strongly advised to avoid water and protic solvents (like methanol or ethanol) when using Benzyl 1H-pyrrole-1-carbodithioate, as they can lead to its decomposition.[6][13] Reactions should be conducted under anhydrous conditions using dry solvents.[14][15] If your experimental design absolutely requires a protic medium, the reaction should be carefully optimized, and you must be prepared for potential yield loss and the formation of byproducts.

Troubleshooting Guide for Experimental Issues

Even with careful planning, challenges can arise. This guide provides a systematic approach to troubleshooting common problems encountered when working with Benzyl 1H-pyrrole-1-carbodithioate.

Problem	Potential Cause(s)	Recommended Solutions & Explanations
Low or No Product Yield	1. Reagent Degradation: The primary cause is often the hydrolysis of the dithiocarbamate due to moisture contamination.[9][13]	Solution: Ensure all components of your reaction are strictly anhydrous. This includes glassware, solvents, and any other reagents. See Section 3.1 for a detailed protocol on setting up an anhydrous reaction.
2. Inactive Reagent: The starting material may have degraded during storage.	Solution: If possible, verify the purity of your Benzyl 1H-pyrrole-1-carbodithioate using a suitable analytical technique (e.g., HPLC, NMR) before use. Always store the reagent as recommended (2-8°C, under inert gas).[2]
Formation of Unexpected Byproducts	1. Hydrolysis Products: The presence of water leads to the formation of pyrrole and carbon disulfide, which can then participate in side reactions.[6][7]	Solution: Meticulously dry all solvents and reagents. Using molecular sieves is an effective method for removing trace amounts of water from solvents.[12][13] See Section 3.2 for solvent drying procedures.
2. Oxidation: Exposure to air can cause oxidation of the dithiocarbamate.[5]	Solution: Degas your solvents and maintain an inert atmosphere (nitrogen or argon) throughout the reaction setup and duration.[11][16] The "freeze-pump-thaw" method is highly effective for degassing solvents.[16]
Inconsistent or Irreproducible Results	1. Variable Moisture Content: The most likely culprit is inconsistent levels of moisture between experimental runs. Even small variations can significantly impact the reaction.[9][11]	Solution: Standardize your procedure for drying glassware and solvents to ensure consistency. Always use freshly dried solvents for each reaction. See Section 3.3 for glassware drying protocols.
2. Improper Transfer Technique: Exposing the reagent to the atmosphere during transfer can introduce moisture.	Solution: Use proper air-sensitive techniques for transferring the reagent, such as a gas-tight syringe under a positive pressure of inert gas.[16][17] See Section 3.4 for transfer techniques.
Reagent or Reaction Mixture Appears Cloudy	1. Precipitation due to Low pH: Dithiocarbamates are known to be unstable and can precipitate in acidic conditions.[5]	Solution: Ensure your reaction medium is not acidic, unless required by the reaction mechanism. If possible, use a non-acidic solvent or add a non-nucleophilic base to neutralize any acidic impurities.
2. Formation of Insoluble Degradation Products: The byproducts of hydrolysis or oxidation may be insoluble in the reaction solvent.	Solution: This is a strong indicator of contamination. It is best to discard the current reaction and restart with fresh, properly dried, and deoxygenated materials under strict anhydrous conditions.

Key Experimental Protocols

Adherence to rigorous experimental technique is paramount for success. The following protocols provide step-by-step guidance for minimizing moisture exposure.

Protocol for Setting Up an Anhydrous Reaction

This protocol outlines the standard procedure for running a reaction under an inert, moisture-free atmosphere using a Schlenk line.

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (at least 125°C for 4 hours or overnight) and allowed to cool in a desiccator.[16]

• Assembly: Quickly assemble the glassware (e.g., round-bottom flask with a condenser and septum-sealed inlet) while still warm.

• Inert Gas Purge: Connect the assembled apparatus to a Schlenk line. Evacuate the flask under vacuum and then backfill with a dry, inert gas (nitrogen or argon). Repeat this vacuum-backfill cycle at least three times to remove atmospheric moisture and oxygen.[11]

• Solvent Addition: Add the anhydrous solvent to the reaction flask via a syringe or cannula under a positive pressure of inert gas.

• Reagent Addition: Add other non-moisture-sensitive reagents. Finally, add the Benzyl 1H-pyrrole-1-carbodithioate using a gas-tight syringe as described in Section 3.4 .

• Reaction: Maintain a positive pressure of the inert gas throughout the reaction. This can be achieved by connecting the system to a gas bubbler.

Procedure for Drying Solvents

Using commercially available anhydrous solvents is convenient, but drying them in the lab is often necessary.

• Molecular Sieves: Activated molecular sieves (3Å or 4Å) are a common and effective drying agent.[12]

  • Activate the molecular sieves by heating them in a flask under vacuum with a heat gun or in a muffle furnace.

  • Allow them to cool under an inert atmosphere.

  • Add the sieves (typically 5-10% w/v) to the solvent and allow it to stand for at least 12-24 hours before use.[12]

• Chemical Drying Agents: For certain solvents, more reactive drying agents can be used, followed by distillation.

  • Note: Always check for compatibility between the solvent and the drying agent. For example, never use sodium metal with chlorinated solvents.

Solvent	Recommended Drying Agent
Tetrahydrofuran (THF)	Sodium/benzophenone
Dichloromethane (DCM)	Calcium hydride (CaH₂)
Toluene	Sodium/benzophenone
Acetonitrile	Calcium hydride (CaH₂)
N,N-Dimethylformamide (DMF)	Molecular sieves

Procedure for Drying Glassware

Adsorbed water on the surface of glassware is a common source of moisture contamination.[11][16]

• Oven Drying: The most common method is to place disassembled glassware in a laboratory oven at a minimum of 125°C for at least 4 hours, though overnight is preferable.[16]

• Flame Drying: For immediate use, glassware can be flame-dried under vacuum. Assemble the apparatus, connect it to a vacuum line, and gently heat the glass surfaces with a heat gun or a soft flame until all visible moisture has evaporated.

• Cooling: After drying, allow the glassware to cool to room temperature under a stream of dry inert gas or in a desiccator to prevent re-adsorption of atmospheric moisture.

Technique for Transferring the Reagent

Benzyl 1H-pyrrole-1-carbodithioate is a liquid at room temperature, making syringe transfer the preferred method.[2]

• Prepare the Syringe: Dry a glass syringe in the oven and cool it in a desiccator. Purge the syringe with dry inert gas at least 10 times immediately before use.[16]

• Pressurize the Reagent Bottle: Puncture the septum of the reagent bottle with a needle connected to the inert gas line to create a slight positive pressure.

• Withdraw the Reagent: Insert the needle of the prepared syringe through the septum and into the liquid. The positive pressure in the bottle will help to fill the syringe. Withdraw the desired volume.

• Inject into Reaction: Transfer the syringe to the reaction flask and inject the reagent through the septum against a counterflow of inert gas.

Visual Guides

Hydrolysis of Benzyl 1H-pyrrole-1-carbodithioate

The following diagram illustrates the degradation pathway of Benzyl 1H-pyrrole-1-carbodithioate in the presence of water.

Caption: Step-by-step workflow for anhydrous reactions.

References

• Handling of Air-Sensitive and Moisture-Sensitive Reagents in an Undergraduate Chemistry Laboratory: The Importance of the Syringe. Journal of Chemical Education. Available at: [Link]

• Anhydrous conditions - Organic Chemistry II. Fiveable. Available at: [Link]

• Air-Sensitive Chemistry: Practical and Safety Considerations. Fisher Scientific. Available at: [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh. Available at: [Link]

• Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. Available at: [Link]

• Anhydrous Conditions: Organic Chemistry Study Guide. Fiveable. Available at: [Link]

• Microwave-Assisted Extraction (MAE)−Acid Hydrolysis of Dithiocarbamates for Trace Analysis in Tobacco and Peaches. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Why do some organic reactions need anhydrous conditions?. TutorChase. Available at: [Link]

• Hints for Handling Air-Sensitive Materials. Fauske & Associates. Available at: [Link]

• Microwave-assisted extraction (MAE)-acid hydrolysis of dithiocarbamates for trace analysis in tobacco and peaches. PubMed. Available at: [Link]

• Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. MDPI. Available at: [Link]

• Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. PMC. Available at: [Link]

• THE DECOMPOSITION OF DITHIOCARBAMATE FUNGICIDES, WITH SPECIAL REFERENCE TO THE VOLATILE PRODUCTS. Canadian Science Publishing. Available at: [Link]

• Preparing Anhydrous Reagents and Equipment. Moodle@Units. Available at: [Link]

• Analytical Methods for Dithiocarbamate Detection. Encyclopedia.pub. Available at: [Link]

• Synthesis of anhydrides. Organic Chemistry Portal. Available at: [Link]

• Addressing misconceptions in dithiocarbamate chemistry. Dalton Transactions (RSC Publishing). Available at: [Link]

• Air/Moisture Sensitive Filtrations. YouTube. Available at: [Link]

• Purification of Organic Compounds: from Crude Product to Purity. Departments of Physics and Chemistry - EMU. Available at: [Link]

• Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. ResearchGate. Available at: [Link]

• Dithiocarbamates as hazardous remediation agent: A critical review on progress in environmental chemistry for inorganic species studies of 20 th century. ScienceDirect. Available at: [Link]

• Benzyl 1h-pyrrole-1-carbodithioate (C12H11NS2). PubChemLite. Available at: [Link]

• What is the easiest way to remove the water from organic solvents?. ResearchGate. Available at: [Link]

• Benzyl 1H-pyrrole-1-carbodithioate | C12H11NS2 | CID 12149452. PubChem. Available at: [Link]

• Benzyl 2-Phenyl-1H-pyrrole-1-carboxylate. MDPI. Available at: [Link]

• Synthesis of novel polysubstituted N-benzyl-1H-pyrroles via a cascade reaction of alkynyl Fischer carbenes with α-imino glycine methyl esters. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Synthesis of Tetrasubstituted 1H-Pyrazoles by Copper-mediated Coupling of Enaminones with Nitriles. Organic Syntheses Procedure. Available at: [Link]

• Enzymatic synthesis of novel pyrrole esters and their thermal stability. PMC - NIH. Available at: [Link]

• Conducting moisture sensitive reactions under mechanochemical conditions. Request PDF. Available at: [Link]

• Benzyl 1H-pyrrole-1-carbodithioate 97%. AiFChem, an Xtalpi Company | BuyChemJapan. Available at: [Link]

• (PDF) Benzyl 2-Phenyl-1H-pyrrole-1-carboxylate. ResearchGate. Available at: [Link]

• Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. RSC Publishing. Available at: [Link]

Sources

• 1. Benzyl 1H-pyrrole-1-carbodithioate | C12H11NS2 | CID 12149452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzyl 1H-pyrrole-1-carbodithioate 97 HPLC 60795-38-2 [sigmaaldrich.com]
• 3. PubChemLite - Benzyl 1h-pyrrole-1-carbodithioate (C12H11NS2) [pubchemlite.lcsb.uni.lu]
• 4. Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. vwr.com [vwr.com]
• 10. labsolu.ca [labsolu.ca]
• 11. molan.wdfiles.com [molan.wdfiles.com]
• 12. moodle2.units.it [moodle2.units.it]
• 13. tutorchase.com [tutorchase.com]
• 14. fiveable.me [fiveable.me]
• 15. fiveable.me [fiveable.me]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 17. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Benzyl 1H-pyrrole-1-carbodithioate vs. Benzyl Dithiobenzoate in RAFT Polymerization: A Comprehensive Comparison Guide

Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is one of the most versatile methods for achieving controlled/living radical polymerization. The success of a RAFT process hinges entirely on the selection of the chain transfer agent (CTA), specifically the tuning of its "R" (leaving/reinitiating) and "Z" (activating/stabilizing) groups.

This guide provides an objective, mechanistic comparison between two prominent RAFT agents sharing the same "R" group (benzyl) but differing fundamentally in their "Z" groups: Benzyl dithiobenzoate (BDB) and Benzyl 1H-pyrrole-1-carbodithioate (BPC) .

Mechanistic Causality: The Role of the Z-Group

The Z-group dictates the reactivity of the C=S double bond toward radical addition and the stability of the intermediate radical[1]. Monomers are broadly classified into More Activated Monomers (MAMs) (e.g., styrenes, acrylates, methacrylates) and Less Activated Monomers (LAMs) (e.g., vinyl acetate, N-vinylpyrrolidone)[2].

Benzyl Dithiobenzoate (BDB)

In BDB, the Z-group is a phenyl ring . The phenyl group strongly stabilizes the intermediate radical formed during the addition step[3].

• MAMs: This high stability makes BDB exceptionally effective for MAMs. The transfer constant ( Ctr​ ) for BDB in styrene polymerization is very high ( Ctr​≈26 )[4], ensuring rapid equilibrium and extremely narrow dispersities ( Đ<1.1 ).

• LAMs: For LAMs, this stabilization becomes a fatal flaw. The intermediate radical becomes too stable to fragment efficiently, leading to severe retardation or complete inhibition of the polymerization process[3].

Benzyl 1H-pyrrole-1-carbodithioate (BPC)

BPC is a dithiocarbamate, where the Z-group is a 1H-pyrrole ring [5]. Standard dithiocarbamates (with dialkylamine Z-groups) strongly donate electron density via the nitrogen lone pair, deactivating the C=S bond—making them suitable for LAMs but useless for MAMs.

• The Pyrrole Advantage: In BPC, the nitrogen lone pair is delocalized into the aromatic π -system of the pyrrole ring[6]. This significantly reduces its electron-donating capacity compared to standard amines.

• Versatility: As a result, the C=S bond retains enough reactivity to control MAMs (moderate transfer constant, Ctr​≈9 for styrene)[4], while the intermediate radical remains unstable enough to fragment readily when polymerizing LAMs[7]. This makes BPC a highly versatile, "bridging" CTA capable of controlling both monomer classes and synthesizing poly(MAM)-block-poly(LAM) architectures[6].

Monomer compatibility logic based on Z-group selection in RAFT agents.

Quantitative Data & Performance Comparison

To facilitate objective CTA selection, the physical properties and expected polymerization outcomes are summarized below.

Property / Parameter	Benzyl Dithiobenzoate (BDB)	Benzyl 1H-pyrrole-1-carbodithioate (BPC)
CAS Number	27249-90-7[]	60795-38-2[7]
Molecular Weight	244.38 g/mol []	233.35 g/mol [9]
Physical State (25°C)	Red Oil[10]	Pale Yellow Liquid[11]
Density	1.182 g/mL[12]	1.186 g/mL[7]
Styrenes / Acrylates (MAMs)	Excellent ( Đ<1.1 )[10]	Good ( Đ≈1.15−1.3 )[5]
Methacrylates	Excellent (with specific initiators)[]	Poor/Moderate (Prone to retardation)
Vinyl Esters / Amides (LAMs)	Inhibited[3]	Excellent ( Đ<1.3 )[7]
Primary Application	Precision synthesis of poly(MAM)s	Versatile block copolymers, poly(LAM)s

Experimental Methodologies

The following self-validating protocols demonstrate the application of these CTAs in standard thermal RAFT polymerization.

Protocol A: Polymerization of Styrene using BDB (MAM Control)

This protocol yields highly controlled polystyrene with narrow dispersity.

• Reagent Preparation: In a 10 mL Schlenk tube, dissolve 5.0 g (48 mmol) of purified Styrene monomer and 35 mg (0.143 mmol) of BDB in 5 mL of anhydrous toluene[10].

• Initiator Addition: Add 4.7 mg (0.028 mmol) of AIBN (Azobisisobutyronitrile). Note: The ratio of [CTA] to [Initiator] is kept at 5:1 to ensure the majority of chains are initiated by the RAFT agent, preserving end-group fidelity[13].

• Degassing: Subject the mixture to three consecutive freeze-pump-thaw cycles to rigorously remove dissolved oxygen, which acts as a radical scavenger. Backfill with ultra-pure Argon.

• Polymerization: Submerge the sealed tube in a pre-heated oil bath at 70°C for 16 hours.

• Purification: Quench the reaction by cooling in liquid nitrogen. Dilute with minimal THF and precipitate dropwise into a 10-fold excess of cold methanol. Filter and dry under vacuum to constant weight.

Protocol B: Polymerization of N-isopropylacrylamide (NIPAAm) using BPC

This protocol demonstrates BPC's ability to control monomers that are traditionally challenging for dithiobenzoates.

• Reagent Preparation: Dissolve 1.97 g (17.4 mmol) of recrystallized NIPAAm, 9.15 mg (0.039 mmol) of BPC, and 1.15 mg (0.007 mmol) of AIBN in 10 mL of 1,4-dioxane[14].

• Degassing: Perform three freeze-pump-thaw cycles and seal the ampoule under vacuum[14].

• Polymerization: Heat the mixture at 60°C for 24 hours. BPC requires a slightly lower temperature than styrene polymerization to balance the propagation and transfer rates for acrylamides.

• Purification: Precipitate the polymer into cold diethyl ether. Recover the pale-yellow polymer (color indicates retention of the dithiocarbamate end-group) and dry under vacuum.

Standard workflow for RAFT polymerization using BDB or BPC.

Conclusion and Selection Guide

The choice between Benzyl dithiobenzoate and Benzyl 1H-pyrrole-1-carbodithioate is dictated by the target monomer class and the desired polymer architecture:

• Select BDB when synthesizing homopolymers or block copolymers exclusively comprising More Activated Monomers (styrenes, methacrylates). Its high transfer constant guarantees the lowest possible dispersity.

• Select BPC when your workflow involves Less Activated Monomers (vinyl acetate, NVP), or when attempting to synthesize complex block copolymers that cross the MAM/LAM boundary (e.g., polystyrene-block-poly(vinyl acetate)). Its unique delocalized pyrrole Z-group provides the necessary thermodynamic balance to prevent intermediate radical trapping while maintaining sufficient chain transfer activity.

References

• BOC Sciences.
• Sigma-Aldrich. "Benzyl 1H-pyrrole-1-carbodithioate 97 HPLC 60795-38-2". sigmaaldrich.com.
• Echemi. "1H-Pyrrole-1-carbodithioic acid phenylmethyl ester". echemi.com.
• Alfa Chemistry.
• Neliti.
• ResearchGate. "Dithiocarbamate RAFT agents with broad applicability – the 3,5-dimethyl-1H-pyrazole-1-carbodithioates".
• PMC. "RAFT-Based Polymers for Click Reactions". nih.gov.
• ACS Publications. "Thiocarbonylthio Compounds (SC(Z)S−R) in Free Radical Polymerization with Reversible Addition-Fragmentation Chain Transfer (RAFT Polymerization).
• ACS Publications. "RAFT Polymerization of Acrylamides Containing Proline and Hydroxyproline Moiety". acs.org.
• SciSpace. "Living radical polymerization by the RAFT process". scispace.com.
• ACS Publications. "Benzyl and Cumyl Dithiocarbamates as Chain Transfer Agents in the RAFT Polymerization of N-Isopropylacrylamide". acs.org.
• The Royal Society of Chemistry.
• MDPI. "Recent Advances in the Synthesis of Complex Macromolecular Architectures Based on Poly(N-vinyl pyrrolidone)

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Benzyl 1H-pyrrole-1-carbodithioate 97 HPLC 60795-38-2 [sigmaaldrich.com]
• 9. echemi.com [echemi.com]
• 10. media.neliti.com [media.neliti.com]
• 11. Benzyl 1H-pyrrole-1-carbodithioate _成都傲飞生物化学品有限责任公司 [afbiochem.com]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. RAFT-Based Polymers for Click Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Guide to the Proper Disposal of Benzyl 1H-pyrrole-1-carbodithioate

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of Benzyl 1H-pyrrole-1-carbodithioate (CAS No. 60795-38-2). As a specialized laboratory chemical, often utilized as a Reversible Addition-Fragmentation chain Transfer (RAFT) agent in controlled radical polymerization, its unique chemical nature necessitates a rigorous and informed disposal strategy. This document is intended for researchers, scientists, and drug development professionals, aiming to instill field-proven practices that ensure personnel safety and environmental compliance.

The procedures outlined herein are grounded in established safety protocols and regulatory standards, emphasizing the chemical causality behind each step to foster a culture of safety and responsibility in the laboratory.

Hazard Assessment and Chemical Profile

Before handling any chemical, a thorough understanding of its hazards is paramount. Benzyl 1H-pyrrole-1-carbodithioate is classified with specific risks that must be managed throughout its lifecycle, from use to disposal.

Primary Hazards: According to the Globally Harmonized System (GHS), this compound is a known skin and eye irritant.[1] Direct contact can cause irritation, and prolonged exposure should be avoided.

Inferred Hazards from Chemical Class (Dithiocarbamates): Benzyl 1H-pyrrole-1-carbodithioate belongs to the dithiocarbamate class of compounds. A critical and potentially severe hazard of this class is its reactivity with acids. Contact with acidic conditions can cause dithiocarbamates to decompose, potentially releasing highly toxic and flammable gases such as carbon disulfide and various amines.[2][3] This reactivity dictates the most crucial aspect of its disposal: strict segregation from all acidic waste streams.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Benzyl 1H-pyrrole-1-carbodithioate for quick reference.

Property	Value	Source(s)
CAS Number	60795-38-2	[1]
Molecular Formula	C₁₂H₁₁NS₂	[1][4]
Molecular Weight	233.35 - 233.4 g/mol	[1]
Appearance	Liquid
Density	1.186 g/mL at 25 °C
GHS Pictogram	GHS07 (Exclamation Mark)
GHS Hazard Codes	H315 (Causes skin irritation), H319 (Causes serious eye irritation)	[1]
Storage Temperature	2-8°C

Core Disposal Principles: The Non-Negotiables

Adherence to these fundamental principles is mandatory for compliance with federal and local regulations, such as those set by the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[5][6][7]

• Treat as Hazardous Waste: All waste containing Benzyl 1H-pyrrole-1-carbodithioate, including the pure substance, solutions, and contaminated materials, must be disposed of as hazardous chemical waste.[8][9]

• No Drain or Trash Disposal: Under no circumstances should this chemical or its containers be disposed of via a laboratory sink or in the regular trash.[8][10] This is a direct violation of regulations established under the Resource Conservation and Recovery Act (RCRA).[5]

• Segregate Incompatibles: Waste must be segregated according to compatibility. The primary concern for this compound is its reactivity with acids.[2][3] Store this waste stream away from all acidic and oxidizing materials.[11]

• Point-of-Generation Management: Hazardous waste should be collected and managed in a designated "Satellite Accumulation Area" (SAA) that is at or near the point of its generation and under the control of laboratory personnel.[5][12]

• Utilize Institutional Resources: Final disposal must be handled by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[10][13]

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to safely manage Benzyl 1H-pyrrole-1-carbodithioate waste from the point of generation to its final collection.

Step 1: Personal Protective Equipment (PPE)

Proper PPE is the first line of defense. Before handling the chemical or its waste, ensure you are wearing:

• Chemical-resistant gloves: Nitrile or neoprene gloves are appropriate.

• Safety goggles: To protect against splashes.

• Laboratory coat: To protect skin and clothing. All handling of the open chemical or waste generation should occur within a certified chemical fume hood to minimize inhalation exposure.[8]

Step 2: Waste Collection and Segregation

Collect waste in designated, properly labeled containers. Do not mix different waste streams unless they are known to be compatible.

• Liquid Waste (Unused Reagent, Reaction Mixtures, Solvents):

  • Select a chemically compatible waste container, typically a high-density polyethylene (HDPE) or glass bottle. Ensure the container is clean, in good condition, and has a secure, leak-proof cap.[5]

  • Designate this container specifically for non-halogenated organic waste containing Benzyl 1H-pyrrole-1-carbodithioate.

  • Add waste to the container, ensuring not to fill it beyond 90% capacity to allow for vapor expansion.[11]

  • Keep the container securely closed at all times except when adding waste.[10]

• Contaminated Solid Waste (Gloves, Pipette Tips, Wipes):

  • Collect all solid materials with trace contamination in a designated container, such as a pail lined with a clear plastic bag or a dedicated solid waste drum.[8][13]

  • This container should be clearly marked for "Chemically Contaminated Solid Waste."[13]

  • Do not dispose of any sharps (needles, razor blades) in this container. Chemically contaminated sharps must be placed in a separate, puncture-proof sharps container labeled as hazardous waste.[13]

Step 3: Container Labeling

Proper labeling is a critical regulatory requirement that ensures safe handling and disposal by EHS personnel.[12][14]

• Affix a "Hazardous Waste" label, provided by your institution's EHS department, to the container as soon as the first drop of waste is added.[10]

• Clearly write the full chemical name: "Benzyl 1H-pyrrole-1-carbodithioate" and list any other chemical constituents (e.g., solvents) with their approximate percentages. Do not use abbreviations or chemical formulas.[10]

• Indicate the relevant hazards (e.g., "Irritant," "Combustible Liquid").

• Keep a running log of the amounts added to the container.

Step 4: Storage in a Satellite Accumulation Area (SAA)

• Store the sealed and labeled waste container(s) in your designated SAA.[12]

• The SAA must be located at or near the experimental area where the waste is generated.[5]

• Ensure the container is within a secondary containment system (e.g., a chemical-resistant tray or tub) to contain any potential leaks or spills.[10]

• Crucially, ensure the SAA for this waste is physically segregated from any containers of acidic or oxidizing waste.[9]

Step 5: Arranging for Final Disposal

• Once the waste container is full (or when the experiment is complete), schedule a waste pickup with your institution's EHS office according to their specific procedures.[10]

• Do not allow waste to accumulate. Regulations often limit the amount of waste that can be stored in an SAA (typically 55 gallons) and the time it can be held once full.[12]

Step 6: Decontamination of Empty Containers

An "empty" container that held Benzyl 1H-pyrrole-1-carbodithioate must be decontaminated before it can be disposed of as non-hazardous waste.

• Thoroughly empty all contents into the appropriate hazardous waste container.[10]

• Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).[9]

• The first rinseate is considered hazardous waste and must be collected and added to your liquid hazardous waste container.[10] Subsequent rinses may also require collection depending on local regulations.

• Allow the container to air-dry completely in a fume hood.[9]

• Once clean and dry, completely remove or deface the original chemical label.[9][10] The container may now be disposed of in the appropriate glass or plastic recycling bin.

Disposal Workflow and Decision Pathway

The following diagram outlines the decision-making process for managing waste generated from procedures involving Benzyl 1H-pyrrole-1-carbodithioate.

Caption: Decision pathway for proper disposal of Benzyl 1H-pyrrole-1-carbodithioate waste.

References

• Research Safety, Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from Northwestern University Research Safety. ([Link])

• Dartmouth College. Hazardous Waste Disposal Guide. Retrieved from Dartmouth Policy Portal. ([Link])

• National Center for Biotechnology Information. (n.d.). Benzyl 1H-pyrrole-1-carbodithioate. PubChem Compound Database. Retrieved from ([Link])

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from ([Link])

• Environmental Health and Safety, University of Chicago. Hazardous Waste Disposal Procedures. Retrieved from ([Link])

• College of Chemistry, University of California, Berkeley. H&S Section 6: Hazardous Materials Recycling & Disposal. Retrieved from ([Link])

• U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document. Retrieved from ([Link])

• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Retrieved from ([Link])

• U.S. Department of Labor, Occupational Safety and Health Administration. (n.d.). OSHA Factsheet: Laboratory Safety - OSHA Lab Standard. Retrieved from ([Link])

• Office of Clinical and Research Safety. The Laboratory Standard. Retrieved from ([Link])

• MedLab Magazine. (2019, June 15). Laboratory Waste Management: The New Regulations. Retrieved from ([Link])

• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from ([Link])

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from ([Link])

• Environmental Health and Safety Office. (2020, October). Laboratory Waste Management Guidelines. Retrieved from a representative university EHS guideline. ([Link])

• National Research Council (US) Committee on Prudent Practices for Handling, Storage, and Disposal of Chemicals in Laboratories. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Available from: ([Link])

• LabSolutions. (n.d.). Benzyl 1H-pyrrole-1-carbodithioate. Retrieved from ([Link])

• U.S. Department of Labor, Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved from ([Link])

• PubChemLite. (n.d.). Benzyl 1h-pyrrole-1-carbodithioate (C12H11NS2). Retrieved from ([Link])

• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide. Retrieved from ([Link])

Sources

• 1. Benzyl 1H-pyrrole-1-carbodithioate | C12H11NS2 | CID 12149452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thiocarbamate Esters and Salts/Dithiocarbamate Esters and Salts | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. labsolu.ca [labsolu.ca]
• 5. danielshealth.com [danielshealth.com]
• 6. osha.gov [osha.gov]
• 7. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. nipissingu.ca [nipissingu.ca]
• 12. odu.edu [odu.edu]
• 13. H&S Section 6: Hazardous Materials Recycling & Disposal | College of Chemistry [chemistry.berkeley.edu]
• 14. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]